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Compound of Interest

Compound Name: Niobium aluminide

Cat. No.: B080173 Get Quote

For Researchers, Scientists, and Materials Development Professionals

This guide provides an objective comparison of the high-temperature tensile performance of

various niobium aluminide and related titanium-niobium aluminide alloys. The data

presented is compiled from recent studies to facilitate the selection and development of

materials for high-temperature structural applications.

High-Temperature Tensile Performance of Niobium
Aluminide and Related Alloys
The following tables summarize the quantitative data on the ultimate tensile strength (UTS),

yield strength (YS), and elongation (El.) of selected niobium aluminide and high-niobium

titanium aluminide alloys at various elevated temperatures. These alloys are promising

candidates for applications in the aerospace, power generation, and automotive industries

where high strength-to-weight ratios and resistance to extreme temperatures are critical.

Table 1: High-Temperature Tensile Properties of High-Niobium Titanium Aluminide Alloys
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Alloy
Compositio
n (at.%)

Test
Temperatur
e (°C)

Ultimate
Tensile
Strength
(MPa)

Yield
Strength
(MPa)

Elongation
(%)

Reference

High-Nb TiAl

Alloy
700 635 - - [1]

High-Nb TiAl

Alloy
750 643 - - [1]

High-Nb TiAl

Alloy
800 560 - - [1]

High-Nb TiAl

Alloy
850 440 - - [1]

Ti-45Al-10Nb 900 - ~500 - [2]

Table 2: Tensile Properties of Other Niobium-Based and Related Alloys at Elevated

Temperatures
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Alloy
Compositio
n

Test
Temperatur
e (°C)

Ultimate
Tensile
Strength
(MPa)

Yield
Strength
(MPa)

Elongation
(%)

Reference

Ti-22Al-25Nb

(at.%)
650 ~700 - >3.0 [3]

Mo-modified

Ti2AlNb
650 ~700 - >3.0 [3]

Ti-6.5Al-2Sn-

4Zr-xMo-

2Nb-1W-

0.2Si

650
Varies with

Mo content

Varies with

Mo content

Varies with

Mo content

Ti₃Al based

alloy
800 - - -

C103 (Nb-

10Hf-1Ti)
>1300

Lower than

FS85, Cb752,

WC3009

Lower than

FS85, Cb752,

WC3009

- [4]

FS85 (Nb-

28Ta-10W-

1Zr)

>1300
Highest

among tested

Highest

among tested
- [4]

Cb752 (Nb-

10W-2.5Zr)
>1300

Similar to

FS85

Similar to

FS85
- [4]

WC3009 (Nb-

30Hf-9W-1Zr)
>1300

Higher than

C103

Higher than

C103
- [4]

Experimental Protocols
The high-temperature tensile tests cited in this guide are generally conducted following

standardized procedures, such as ASTM E21, "Standard Test Methods for Elevated

Temperature Tension Tests of Metallic Materials." A detailed methodology for a typical high-

temperature tensile test is provided below.
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Detailed Methodology for High-Temperature Tensile
Testing (Based on ASTM E21)
1. Specimen Preparation:

Machining: Tensile specimens are machined from the alloy material into a standardized "dog-

bone" shape. The dimensions of the gauge length, grip sections, and fillet radii must adhere

to the specifications outlined in standards like ASTM E8/E8M.

Surface Finish: The surface of the gauge section is meticulously polished to remove any

machining marks or surface defects that could act as stress concentrators and lead to

premature failure.

Cleaning: Prior to testing, the specimens are thoroughly cleaned to remove any

contaminants such as oils, grease, or dirt that might interfere with the test or react with the

specimen at high temperatures.

2. Testing Apparatus:

Universal Testing Machine (UTM): A calibrated UTM equipped with a load cell of appropriate

capacity is used to apply a controlled tensile load to the specimen.

High-Temperature Furnace: The specimen is enclosed within a high-temperature furnace

capable of achieving and maintaining the desired test temperature with a high degree of

accuracy (typically within ±3°C for temperatures up to 980°C).

Extensometer: A high-temperature extensometer is attached to the gauge section of the

specimen to accurately measure the strain (elongation) during the test.

Thermocouples: Thermocouples are placed in close proximity to the gauge section of the

specimen to monitor and control the temperature precisely.

Atmosphere Control: To prevent oxidation of the niobium aluminide alloys at elevated

temperatures, the tests are typically conducted in a vacuum or an inert gas atmosphere

(e.g., argon).

3. Test Procedure:
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Mounting: The specimen is securely mounted in the grips of the UTM, ensuring proper

alignment to minimize bending stresses.

Heating: The furnace is heated to the specified test temperature at a controlled rate to

ensure uniform heating of the specimen. The specimen is then held at the test temperature

for a predetermined soaking time to achieve thermal equilibrium.

Loading: A tensile load is applied to the specimen at a constant strain rate. For determining

the yield strength, a slower strain rate (e.g., 0.005 min⁻¹) is often used, which may be

increased for the remainder of the test.

Data Acquisition: Throughout the test, the applied load and the corresponding elongation of

the gauge section are continuously recorded by a data acquisition system.

Fracture: The test is continued until the specimen fractures.

Cooling: After fracture, the broken halves of the specimen are allowed to cool to room

temperature within the furnace.

4. Data Analysis:

Stress-Strain Curve: The recorded load-elongation data is used to generate a stress-strain

curve.

Property Calculation: From the stress-strain curve, the following mechanical properties are

determined:

Ultimate Tensile Strength (UTS): The maximum stress the material can withstand.

Yield Strength (YS): The stress at which the material begins to exhibit plastic deformation

(often determined using the 0.2% offset method).

Elongation: The percentage of plastic strain at fracture, indicating the material's ductility.

Reduction of Area: The percentage decrease in the cross-sectional area of the specimen

at the point of fracture.
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Visualizing the Experimental Workflow
The following diagram illustrates the logical workflow of a high-temperature tensile test for

niobium aluminide alloys.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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